Cas no 57601-89-5 (Benzoic acid,2-[(cyanomethyl)thio]-, methyl ester)

• Product Name: Benzoic acid,2-[(cyanomethyl)thio]-, methyl ester
• CAS No: 57601-89-5
• MF: C₁₀H₉NO₂S
• MW: 207.248961210251
• CID: 366250
• PubChem ID: 2778417
• Update Time: 2025-07-15

Benzoic acid,2-[(cyanomethyl)thio]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-[(cyanomethyl)thio]-, methyl ester
• methyl 2-(cyanomethylsulfanyl)benzoate
• Methyl 2-[(cyanomethyl)thio]benzoate
• 2-(2-carbomethoxyphenylthio)acetonitrile
• HMS554M15
• FT-0628427
• Maybridge1_004679
• SCHEMBL11083124
• 4F-942
• AKOS005091392
• Methyl 2-((cyanomethyl)thio)benzoate
• IZZWSNNLFRAPRY-UHFFFAOYSA-N
• MFCD00068076
• 57601-89-5
• DTXSID00380915
• CS-0322899
• methyl 2-(cyanomethylthio)benzoate
• methyl 2-[(cyanomethyl)sulfanyl]benzoate

• MDL： MFCD00068076
• Inchi： 1S/C10H9NO2S/c1-13-10(12)8-4-2-3-5-9(8)14-7-6-11/h2-5H,7H2,1H3
• InChI Key： IZZWSNNLFRAPRY-UHFFFAOYSA-N
• SMILES： S(CC#N)C1C=CC=CC=1C(=O)OC

Computed Properties

• Exact Mass: 207.03500
• Monoisotopic Mass: 207.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 75.4Ų

Experimental Properties

• Density: 1.24
• Melting Point: 121℃
• Boiling Point: 338.6°C at 760 mmHg
• Flash Point: 158.6°C
• Refractive Index: 1.574
• PSA: 75.39000
• LogP: 2.08888

Benzoic acid,2-[(cyanomethyl)thio]-, methyl ester Security Information

• Safety Instruction： S36/37
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Safety Term：S36/37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives

Additional information on Benzoic acid,2-[(cyanomethyl)thio]-, methyl ester

Benzoic acid,2-[(cyanomethyl)thio]-, methyl ester (CAS No. 57601-89-5): A Comprehensive Review of Its Chemical Properties and Emerging Applications

Benzoic acid,2-[(cyanomethyl)thio]-, methyl ester, identified by its CAS number 57601-89-5, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of thiocarbamates and exhibits a unique structural framework that makes it a versatile intermediate in synthetic chemistry. The presence of both cyano and thioether functional groups imparts distinct reactivity, making it a valuable building block for the development of novel agrochemicals, pharmaceuticals, and materials.

The chemical structure of Benzoic acid,2-[(cyanomethyl)thio]-, methyl ester consists of a benzene ring substituted with a carboxylate group at the 2-position and a thioether linkage connected to a cyanoethyl moiety. This configuration allows for multiple reaction pathways, including nucleophilic substitution, condensation reactions, and metal-catalyzed cross-coupling processes. Such versatility has positioned this compound as a key intermediate in the synthesis of more complex molecules.

In recent years, there has been growing interest in the applications of Benzoic acid,2-[(cyanomethyl)thio]-, methyl ester in pharmaceutical research. Its structural features make it an attractive candidate for the development of bioactive molecules with potential therapeutic effects. For instance, derivatives of this compound have been explored as inhibitors of enzymes involved in inflammatory pathways. Preliminary studies suggest that modifications to the cyanoethyl group can enhance binding affinity to target proteins, leading to the development of novel anti-inflammatory agents.

The agrochemical sector has also recognized the significance of Benzoic acid,2-[(cyanomethyl)thio]-, methyl ester. Its derivatives have been investigated as precursors to herbicides and fungicides due to their ability to interact with biological systems at low concentrations. Researchers have leveraged its reactivity to design compounds that disrupt essential metabolic processes in pests and pathogens while maintaining environmental safety. This aligns with the broader trend toward sustainable agriculture practices.

From a material science perspective, the unique properties of Benzoic acid,2-[(cyanomethyl)thio]-, methyl ester have led to its exploration in the development of advanced polymers and coatings. The incorporation of its structural motifs into polymer backbones can enhance material stability and functionality. For example, researchers have demonstrated its utility in creating high-performance resins with improved thermal resistance and chemical durability. These advancements are particularly relevant in industries requiring durable and corrosion-resistant materials.

The synthesis of Benzoic acid,2-[(cyanomethyl)thio]-, methyl ester is another area where significant progress has been made. Modern synthetic methodologies have enabled more efficient and scalable production processes. Catalytic techniques have been particularly effective in achieving high yields while minimizing byproduct formation. Such improvements are crucial for reducing production costs and environmental impact.

In conclusion, Benzoic acid,2-[(cyanomethyl)thio]-, methyl ester (CAS No. 57601-89-5) is a multifaceted compound with broad applications across multiple industries. Its unique structural features and reactivity make it an indispensable tool in pharmaceuticals, agrochemicals, and materials science. As research continues to uncover new possibilities for this compound, its importance is likely to grow further. The ongoing development of innovative synthetic routes ensures that access to high-quality Benzoic acid,2-[(cyanomethyl)thio]-, methyl ester will remain robust for future scientific endeavors.